molecular formula C6H4BrF3N2 B8661402 Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)-

Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)-

Cat. No. B8661402
M. Wt: 241.01 g/mol
InChI Key: YIDPEXUZQRGQFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C6H4BrF3N2 and its molecular weight is 241.01 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Pyrazine, 2-(bromomethyl)-5-(trifluoromethyl)-

Molecular Formula

C6H4BrF3N2

Molecular Weight

241.01 g/mol

IUPAC Name

2-(bromomethyl)-5-(trifluoromethyl)pyrazine

InChI

InChI=1S/C6H4BrF3N2/c7-1-4-2-12-5(3-11-4)6(8,9)10/h2-3H,1H2

InChI Key

YIDPEXUZQRGQFZ-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=CC(=N1)C(F)(F)F)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-methyl-5-(trifluoromethyl)pyrazine (1 g) in trifluoromethylbenzene (10 ml) was added N-bromosuccinimide (1.21 g) at room temperature, and the mixture to was stirred at 90° C. for 30 min. To the obtained reaction mixture was added azobisisobutyronitrile (0.051 g), and the mixture was stirred at the same temperature for 7 hr. The reaction mixture was cooled and concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (hexane/ethyl acetate) to give the title compound (404 mg).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.21 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.051 g
Type
reactant
Reaction Step Two

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